methyl N-[(2'-butyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinolin]-4'-yl)carbonyl]-beta-alaninate
CAS No.:
Cat. No.: VC15101064
Molecular Formula: C23H32N2O4
Molecular Weight: 400.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H32N2O4 |
|---|---|
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | methyl 3-[(2-butyl-1-oxospiro[4H-isoquinoline-3,1'-cyclohexane]-4-carbonyl)amino]propanoate |
| Standard InChI | InChI=1S/C23H32N2O4/c1-3-4-16-25-22(28)18-11-7-6-10-17(18)20(23(25)13-8-5-9-14-23)21(27)24-15-12-19(26)29-2/h6-7,10-11,20H,3-5,8-9,12-16H2,1-2H3,(H,24,27) |
| Standard InChI Key | HQQUDAOUDDWITI-UHFFFAOYSA-N |
| Canonical SMILES | CCCCN1C(=O)C2=CC=CC=C2C(C13CCCCC3)C(=O)NCCC(=O)OC |
Introduction
Methyl N-[(2'-butyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinolin]-4'-yl)carbonyl]-beta-alaninate is a complex organic compound featuring a spirocyclic structure, which integrates a cyclohexane framework with an isoquinoline moiety. This compound is notable for its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting various diseases.
Synthesis and Preparation
The synthesis of such spirocyclic compounds typically involves multi-step organic reactions. Common starting materials include α-bromoketones and amines, with various coupling agents used to optimize yield and purity. Reaction conditions such as temperature, solvent choice, and reaction time are crucial for achieving high yields and purity.
Additional Notes:
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For detailed information on this compound, consulting specialized chemical databases or conducting targeted research may be necessary.
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The compound's potential biological activities and applications would depend on its specific interactions with biological targets, which require experimental studies to determine.
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